1-[6-(2-METHOXYPHENYL)-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE
1-[6-(2-METHOXYPHENYL)-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0941827
InChI:
InChI=1S/C24H26N4O3S/c1-4-5-10-15-32-24-25-22-21(26-27-24)17-11-6-8-13-19(17)28(16(2)29)23(31-22)18-12-7-9-14-20(18)30-3/h6-9,11-14,23H,4-5,10,15H2,1-3H3
SMILES:
CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CC=C4OC)C(=O)C)N=N1
Molecular Formula:
C24H26N4O3S
Molecular Weight:
450.6 g/mol
1-[6-(2-METHOXYPHENYL)-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE
CAS No.:
Cat. No.: VC0941827
Molecular Formula: C24H26N4O3S
Molecular Weight: 450.6 g/mol
* For research use only. Not for human or veterinary use.
![1-[6-(2-METHOXYPHENYL)-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H26N4O3S |
|---|---|
| Molecular Weight | 450.6 g/mol |
| IUPAC Name | 1-[6-(2-methoxyphenyl)-3-pentylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone |
| Standard InChI | InChI=1S/C24H26N4O3S/c1-4-5-10-15-32-24-25-22-21(26-27-24)17-11-6-8-13-19(17)28(16(2)29)23(31-22)18-12-7-9-14-20(18)30-3/h6-9,11-14,23H,4-5,10,15H2,1-3H3 |
| Standard InChI Key | CYIBOODSDSSJKS-UHFFFAOYSA-N |
| SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CC=C4OC)C(=O)C)N=N1 |
| Canonical SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=CC=C4OC)C(=O)C)N=N1 |
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